Cas no 2653-57-8 (Pentanamide,N,N-bis(1-methylethyl)-2-propyl-)

• Product Name: Pentanamide,N,N-bis(1-methylethyl)-2-propyl-
• CAS No: 2653-57-8
• MF: C₁₄H₂₉NO
• MW: 227.386164426804
• CID: 259462
• PubChem ID: 200759
• Update Time: 2025-04-19

Pentanamide,N,N-bis(1-methylethyl)-2-propyl- Chemical and Physical Properties

Names and Identifiers

• Pentanamide,N,N-bis(1-methylethyl)-2-propyl-
• N,N-di(propan-2-yl)-2-propylpentanamide
• N,N-Diisopropyl-2-propylvaleramide
• DTXSID20181103
• BRN 2437130
• Valeramide, N,N-diisopropyl-2-propyl-
• 2653-57-8

• Inchi： 1S/C14H29NO/c1-7-9-13(10-8-2)14(16)15(11(3)4)12(5)6/h11-13H,7-10H2,1-6H3
• InChI Key： KKUPUFSKTUODSJ-UHFFFAOYSA-N
• SMILES： O=C(C(CCC)CCC)N(C(C)C)C(C)C

Computed Properties

• Exact Mass: 227.22507
• Monoisotopic Mass: 227.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31